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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682 Get Quote

Essential Safety and Handling Guide for Dixylyl
Disulfide
Disclaimer: A specific Safety Data Sheet (SDS) for Dixylyl disulfide (CAS No. 27080-90-6) is

not readily available. The following guidance is based on the safety protocols for structurally

similar disulfide compounds. It is imperative to handle this chemical with caution and to conduct

a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Dixylyl disulfide. Adherence to these procedures is

critical for ensuring laboratory safety.

Immediate Safety Information
Dixylyl disulfide is anticipated to be a yellow liquid and, like other disulfide compounds, may

possess a strong, unpleasant odor.[1] Based on data from similar compounds, it should be

treated as potentially hazardous. Key hazards include skin irritation, serious eye irritation, and

possible respiratory irritation.[2][3] Ingestion may be toxic.[4]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling Dixylyl disulfide:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.[2][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can cause irritation.[3]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when there is a risk

of generating aerosols or

vapors, or if working in a poorly

ventilated area.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Quantitative Data
Specific occupational exposure limits for Dixylyl disulfide have not been established. The

following data for a related disulfide compound is provided for context.

Compound Metric Value Species

Diallyl Disulfide LD50 Oral 260 mg/kg Rat

Diallyl Disulfide LD50 Dermal 3.6 g/kg Rat

This data is for a related compound and should be used for illustrative purposes only. The

toxicological properties of Dixylyl disulfide have not been thoroughly investigated.

Operational Plan: Handling Dixylyl Disulfide
A systematic approach is crucial for the safe handling of this compound.

Step 1: Preparation and Engineering Controls
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Ventilation: All work with Dixylyl disulfide must be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Gather Materials: Ensure all necessary equipment, including PPE, spill containment

materials (such as absorbent pads), and waste containers, are assembled before handling

the chemical.

Review Safety Information: Before starting, review this guide and any other available safety

information. Ensure you are familiar with the location and operation of safety equipment.

Step 2: Chemical Handling
Don PPE: Put on all required personal protective equipment as specified in the table above.

Dispensing: Carefully dispense the required amount of Dixylyl disulfide, avoiding splashes or

the generation of aerosols.

Avoid Inhalation and Contact: Do not breathe vapors. Avoid all direct contact with the skin

and eyes.[2]

Keep Containers Closed: When not in use, ensure the container is tightly sealed to prevent

the release of vapors.[2]

Step 3: Post-Handling
Decontamination: Thoroughly clean the work area after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[3]

Storage: Store Dixylyl disulfide in a tightly closed container in a cool, dry, and well-ventilated

area, away from heat and sources of ignition.

Disposal Plan
Proper disposal is a critical safety and environmental responsibility.

Step 1: Waste Segregation
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Dedicated Waste Container: All waste contaminated with Dixylyl disulfide, including unused

product, contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials,

must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

No Mixing: Do not mix Dixylyl disulfide waste with other waste streams.

Step 2: Waste Disposal
Follow Regulations: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[2]

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company.

Container Handling: Handle uncleaned, empty containers as you would the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dixylyl disulphide | CAS:27080-90-6 | Huateng Pharma | Pharmaceutical chemical
reagents, PEG derivatives [en.huatengsci.com]

2. sigmaaldrich.com [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.sigmaaldrich.com/HK/zh/sds/sigma/d5767
https://www.benchchem.com/product/b084682?utm_src=pdf-body-img
https://www.benchchem.com/product/b084682?utm_src=pdf-custom-synthesis
https://en.huatengsci.com/product/Dixylyl-disulphide.html
https://en.huatengsci.com/product/Dixylyl-disulphide.html
https://www.sigmaaldrich.com/HK/zh/sds/sigma/d5767
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. cdn.caymanchem.com [cdn.caymanchem.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Dixylyl
disulphide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084682#personal-protective-equipment-for-handling-
dixylyl-disulphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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